Cas no 2763755-14-0 ({[4-Bromo-3-(trifluoromethyl)phenyl]methyl}(methyl)amine hydrochloride)

• Product Name: {[4-Bromo-3-(trifluoromethyl)phenyl]methyl}(methyl)amine hydrochloride
• CAS No: 2763755-14-0
• MF: C₉H₁₀BrClF₃N
• MW: 304.534611225128
• CID: 6390411
• PubChem ID: 165984457
• Update Time: 2025-11-02

{[4-Bromo-3-(trifluoromethyl)phenyl]methyl}(methyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2763755-14-0
• EN300-37371895
• {[4-bromo-3-(trifluoromethyl)phenyl]methyl}(methyl)amine hydrochloride
• {[4-Bromo-3-(trifluoromethyl)phenyl]methyl}(methyl)amine hydrochloride

• Inchi： 1S/C9H9BrF3N.ClH/c1-14-5-6-2-3-8(10)7(4-6)9(11,12)13;/h2-4,14H,5H2,1H3;1H
• InChI Key： BIHZZCJPPQOPGN-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C(F)(F)F)CNC.Cl

Computed Properties

• Exact Mass: 302.96372g/mol
• Monoisotopic Mass: 302.96372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on {[4-Bromo-3-(trifluoromethyl)phenyl]methyl}(methyl)amine hydrochloride

Comprehensive Overview of {[4-Bromo-3-(trifluoromethyl)phenyl]methyl}(methyl)amine hydrochloride (CAS No. 2763755-14-0)

{[4-Bromo-3-(trifluoromethyl)phenyl]methyl}(methyl)amine hydrochloride (CAS No. 2763755-14-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its bromine and trifluoromethyl functional groups, exhibits unique chemical properties that make it valuable for various applications. Researchers and industry professionals are increasingly interested in this compound due to its potential role in drug discovery and material science.

The molecular structure of {[4-Bromo-3-(trifluoromethyl)phenyl]methyl}(methyl)amine hydrochloride includes a phenyl ring substituted with a bromine atom and a trifluoromethyl group, along with a methylamine moiety. These functional groups contribute to its reactivity and solubility, making it a versatile intermediate in synthetic chemistry. The hydrochloride salt form enhances its stability, which is crucial for storage and handling in laboratory settings.

One of the key applications of {[4-Bromo-3-(trifluoromethyl)phenyl]methyl}(methyl)amine hydrochloride is in the development of novel pharmaceutical agents. The presence of the trifluoromethyl group is particularly noteworthy, as it often improves the metabolic stability and bioavailability of drug candidates. This has led to its use in the synthesis of potential therapeutics for central nervous system (CNS) disorders and other medical conditions. Additionally, its bromine substituent offers opportunities for further functionalization via cross-coupling reactions, a hot topic in modern organic synthesis.

In the agrochemical sector, {[4-Bromo-3-(trifluoromethyl)phenyl]methyl}(methyl)amine hydrochloride is explored for its potential as a pesticide intermediate. The trifluoromethyl group is known to enhance the biological activity of many agrochemicals, making this compound a candidate for developing new crop protection products. With the growing demand for sustainable and efficient agricultural solutions, research into such intermediates is more relevant than ever.

The synthesis of {[4-Bromo-3-(trifluoromethyl)phenyl]methyl}(methyl)amine hydrochloride typically involves multi-step organic reactions, including alkylation and halogenation processes. These methods are well-documented in the literature, but recent advancements in green chemistry have spurred interest in optimizing these syntheses for better yield and environmental compatibility. Researchers are also investigating catalytic approaches to reduce waste and improve efficiency, aligning with global trends toward sustainable chemical production.

From a commercial perspective, {[4-Bromo-3-(trifluoromethyl)phenyl]methyl}(methyl)amine hydrochloride is available through specialized chemical suppliers, often in high purity grades suitable for research and development. Its market demand is driven by the pharmaceutical and agrochemical industries, where it serves as a building block for more complex molecules. Pricing and availability can vary based on scale and supplier, but it remains a critical reagent for many synthetic projects.

Safety and handling of {[4-Bromo-3-(trifluoromethyl)phenyl]methyl}(methyl)amine hydrochloride require standard laboratory precautions. While not classified as highly hazardous, proper ventilation and personal protective equipment (PPE) are recommended during its use. Researchers should consult material safety data sheets (MSDS) for detailed guidelines, ensuring compliance with local regulations.

In summary, {[4-Bromo-3-(trifluoromethyl)phenyl]methyl}(methyl)amine hydrochloride (CAS No. 2763755-14-0) is a compound of significant interest due to its structural features and broad applicability. Its role in drug discovery, agrochemical development, and material science underscores its importance in contemporary research. As scientific advancements continue, this compound is likely to remain a focal point for innovation in synthetic and applied chemistry.